Cas no 58012-20-7 (1H-Imidazole, 1-(2-bromoethyl)-2-ethyl-5-nitro-)
58012-20-7 structure
Product Name:1H-Imidazole, 1-(2-bromoethyl)-2-ethyl-5-nitro-
CAS No:58012-20-7
MF:C7H10BrN3O2
MW:248.07720041275
CID:343435
PubChem ID:21314208
Update Time:2025-04-19
1H-Imidazole, 1-(2-bromoethyl)-2-ethyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 1-(2-bromoethyl)-2-ethyl-5-nitro-
- 1-(2-bromoethyl)-2-ethyl-5-nitroimidazole
- 58012-20-7
- 1-(2-Bromoethyl)-2-ethyl-5-nitro-1H-imidazole
- SCHEMBL11518929
- DTXSID90612237
-
- Inchi: 1S/C7H10BrN3O2/c1-2-6-9-5-7(11(12)13)10(6)4-3-8/h5H,2-4H2,1H3
- InChI Key: XLGUKWZVVYEDAY-UHFFFAOYSA-N
- SMILES: BrCCN1C(=CN=C1CC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 246.9957
- Monoisotopic Mass: 246.99564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 60.96
1H-Imidazole, 1-(2-bromoethyl)-2-ethyl-5-nitro- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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